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Compound of Interest

Compound Name: Pentachloropyridine

Cat. No.: B147404

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of Pentachloropyridine (CAS
2176-62-7), a significant halogenated heterocyclic compound. It details its physicochemical
properties, synthesis and purification protocols, chemical reactivity, biological activities, and
safety information. The guide is intended to serve as a foundational resource for professionals
in chemical synthesis, agrochemical research, and pharmaceutical development.

Physicochemical and Spectroscopic Properties

Pentachloropyridine, also known as Perchloropyridine, is a white to off-white crystalline solid.
[1][2][3] Its fully chlorinated pyridine ring structure contributes to its chemical stability and its
utility as a versatile synthetic intermediate.[2][4] Quantitative properties are summarized in the

tables below.

Table 1: Physicochemical Properties of Pentachloropyridine
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Property Value Reference(s)

CAS Number 2176-62-7 [11[5][6]

Molecular Formula CsCIsN [21[6]1[7]

Molecular Weight 251.33 g/mol [51[71[8]
White to off-white powder,

Appearance [1][2](3]
flakes, or crystals

Melting Point 123 - 127 °C [2][5][6]

Boiling Point 280 °C [21[61[9]

Density 1.764 g/cm3 [10]

Water Solubility 9 mg/L

- Very soluble in benzene,

Solubility o [3]
ethanol, ligroin

Log Kow (Octanol/Water) 3.53 [3][11]

Vapor Pressure 1.4 x 1072 mm Hg at 25°C [11]

| pKa (Predicted) | -6.23 £ 0.50 |[3] |
Table 2: Spectroscopic Data for Pentachloropyridine

Spectrum Type Data Reference Source(s)
Aldrich Library of Infrared

Infrared (IR) [3]
Spectra: 3:1317G

) Organic Electronic Spectral

Ultraviolet (UV) [3]
Data: 7-29
NIST/EPA/MSDC Mass

Mass Spectrometry (MS) [31[12]

Spectral Database: 12115

| 13C Nuclear Magnetic Resonance (NMR) | Data available in CDCIs |[3] |
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Synthesis and Purification

Pentachloropyridine is primarily synthesized through the direct, high-temperature chlorination
of pyridine.[13][14][15] The crude product can then be purified using standard laboratory
techniques.

This protocol describes a representative method for the synthesis of Pentachloropyridine.
o Reaction Setup: A high-temperature, corrosion-resistant reactor is charged with pyridine.

o Chlorination: Gaseous chlorine (Cl2) is introduced into the reactor containing pyridine at an
elevated temperature. The reaction is highly exothermic and requires careful temperature
control.

o Reaction Conditions: The reaction proceeds via a direct electrophilic substitution mechanism.
Multiple chlorination events occur on the pyridine ring until it is perchlorinated.

o Work-up: Upon completion, the reaction mixture is cooled. The crude Pentachloropyridine,
which solidifies upon cooling, is isolated from the reaction byproducts.

 Isolation: The crude solid is collected, typically through filtration, and washed to remove
residual acids and starting materials.

Pyridine

: Purification
H|gh-TerT|pe.rature Crude . (Reciysiallization] Pure .
Chlorination Pentachloropyridine Sublimation) Pentachloropyridine

Chlorine Gas (CI2)

Workflow for Pentachloropyridine Synthesis

Click to download full resolution via product page

Synthesis and Purification Workflow for Pentachloropyridine.

This protocol provides methods for purifying the crude product obtained from synthesis.[15]
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Method A: Recrystallization

Dissolve the crude Pentachloropyridine solid in a minimum amount of hot ethanol (EtOH)
or an aqueous ethanol mixture.

 Allow the solution to cool slowly to room temperature, then place it in an ice bath to promote
crystallization.

o Collect the purified crystals by vacuum filtration.

e Wash the crystals with a small amount of cold solvent and dry under vacuum.
Method B: Sublimation

e Place the crude Pentachloropyridine in a sublimation apparatus.

e Heat the apparatus to 150°C under a vacuum of approximately 3 mm Hg.

o The purified Pentachloropyridine will sublime and deposit as crystals on the cold finger of
the apparatus.

o Carefully collect the purified crystals.

Chemical Reactivity and Applications

Pentachloropyridine is a valuable building block in organic synthesis, primarily due to the
reactivity of its chlorine substituents towards nucleophilic substitution.[16] The 4-position is the
most reactive site on the ring.[14][15]

Key Applications:

o Agrochemical Intermediate: It is a critical precursor in the manufacturing of pesticides,
herbicides, and fungicides.[2][9][11] Notable examples include:

o Chlorpyrifos: An insecticide produced via partial hydrolysis of Pentachloropyridine
followed by phosphorylation.[10][14][15]
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o Dichloropyridine acid: A plant growth hormone and herbicide synthesized from
Pentachloropyridine.[10][17]

o Pharmaceutical Synthesis: The compound is used as an intermediate in the synthesis of
various pharmaceutical agents, including those for cardiovascular and cerebrovascular
conditions.[2][17]

o Material Science: It is utilized in the synthesis of advanced polymers and coatings that
require high thermal stability.[2][9]

Pentachloropyridine
(PCPy)

Nucleophilic Substitution
(e.g., Hydrolysis at C4)

Reduction (Zn)

Partial Hydrolysis

2,3,5,6-Tetrachloropyridine Product

Chlorpyrifos
(Insecticide)

Key Chemical Reactions of Pentachloropyridine

Click to download full resolution via product page
Key Reaction Pathways of Pentachloropyridine (PCPy).

Biological Activity and Mechanism of Action

Pentachloropyridine exhibits a range of biological activities, which are the basis for its use in
various sectors.

o Pesticidal Activity: Its mechanism of action in pests involves the disruption of the nervous
system or key metabolic processes, leading to organism death.[3]
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e Antineoplastic Properties: Research has indicated that Pentachloropyridine possesses
antineoplastic and antiapoptotic properties, making it a subject of interest in cancer research.
[71[14][15]

e Uncoupler of Oxidative Phosphorylation: A key mechanism of its toxicity involves acting as
an uncoupler of oxidative phosphorylation in mitochondria.[18] It disrupts the proton gradient
across the inner mitochondrial membrane, which is essential for ATP synthesis. This leads to
a decrease in cellular energy production and can induce cell death.
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PCPy disrupts the proton gradient in mitochondria.

Safety and Toxicology

Pentachloropyridine is a hazardous substance and must be handled with appropriate safety
precautions. It is harmful if swallowed, causes skin and eye irritation, and may cause
respiratory irritation and sensitization.[1][5][11]

Table 3: Toxicological Data and Hazard Classifications
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Parameter Value / Classification Reference(s)
GHS Signal Word Warning [1]1[8]
GHS Hazard Statements H302: Harmful if swallowed [5][19]
H315: Causes skin irritation [1][11]
H317: May cause an allergic (1]
skin reaction
H319: Causes serious eye
N [1][11]
irritation
H334: May cause allergy or 1]
asthma symptoms
H410: Very toxic to aquatic life
, . [51[19]
with long lasting effects
LDso (Oral, Rat) 435 mg/kg [5]18]
LDso (Intraperitoneal, Mouse) 235 mg/kg [3][15]
High potential for
bioconcentration in aquatic
Environmental Fate organisms (BCF=105). [11]

Expected to have low mobility

in soil.

| Decomposition Products | When heated, emits very toxic fumes of hydrogen chloride (HCI)
and nitrogen oxides (NOx). |[3][11] |

Handling Recommendations:

e Use in a well-ventilated area.[11]

o Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

respiratory protection.[11]

e Avoid breathing dust and contact with skin and eyes.[11]
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» Do not eat, drink, or smoke when using this product.[5][11]

» Store in a tightly closed container in a cool, dry place away from incompatible materials such
as strong oxidizing agents.[1][3]

This guide synthesizes the available technical data for Pentachloropyridine to support its safe
and effective use in research and development. Its versatile chemistry, coupled with its
significant biological activity, ensures its continued importance as a chemical intermediate.
However, its hazardous nature necessitates strict adherence to safety protocols during
handling and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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